Cas no 68828-47-7 (1-[(2-methoxynaphthalen-1-yl)methyl]naphthalen-2-yl acetate)

• Product Name: 1-[(2-methoxynaphthalen-1-yl)methyl]naphthalen-2-yl acetate
• CAS No: 68828-47-7
• MF: C₂₄H₂₀O₃
• MW: 356.413806915283
• CID: 1731325
• PubChem ID: 3052493
• Update Time: 2025-04-21

1-[(2-methoxynaphthalen-1-yl)methyl]naphthalen-2-yl acetate Chemical and Physical Properties

Names and Identifiers

• [1-[(2-methoxynaphthalen-1-yl)methyl]naphthalen-2-yl] acetate
• 1-[(2-methoxynaphthalen-1-yl)methyl]naphthalen-2-yl acetate
• 2-Naphthalenol, 1-((2-methoxy-1-naphthalenyl)methyl)-, acetate
• 68828-47-7
• BRN 2306636
• 3-06-00-05884 (Beilstein Handbook Reference)
• 1-((2-Methoxy-1-naphthalenyl)methyl)-2-naphthalenol acetate
• DTXSID50218931
• SCHEMBL20414574

• Inchi： 1S/C24H20O3/c1-16(25)27-24-14-12-18-8-4-6-10-20(18)22(24)15-21-19-9-5-3-7-17(19)11-13-23(21)26-2/h3-14H,15H2,1-2H3
• InChI Key： LWLQYFQFGWPXIH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C=CC=CC=2C=1CC1=C(C=CC2C=CC=CC1=2)OC(C)=O

Computed Properties

• Exact Mass: 356.1413
• Monoisotopic Mass: 356.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53